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Compound of Interest

Compound Name: FAK inhibitor 2

cat. No.: B8107620

The following provides essential safety and logistical information for the proper disposal of FAK
inhibitor 2 (CAS No. 2354405-14-2). This guidance is intended for researchers, scientists, and
drug development professionals to ensure safe handling and compliance with standard
laboratory practices.

According to the Safety Data Sheet (SDS) from at least one supplier, FAK inhibitor 2 is not
classified as a hazardous substance or mixture under the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals.[1] However, it is imperative to conduct all disposal
activities in accordance with prevailing country, federal, state, and local regulations.[1] Always
consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines.

Chemical and Safety Data

The following table summarizes key quantitative and safety information for FAK inhibitor 2.
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Property Value Source
CAS Number 2354405-14-2 [1][2]
Molecular Formula C29H33F3N802S2 [1][2]
Molecular Weight 646.75 g/mol [11[2]
o Not a hazardous substance or
GHS Hazard Classification ] [1]
mixture

] ) Strong acids/alkalis, strong
Incompatible Materials o ) [1]
oxidizing/reducing agents

4°C (sealed, away from
Recommended Storage ] ] [1]
moisture and light)

) -80°C for 6 months; -20°C for 1
Storage in Solvent [11[3114]
month

Experimental Protocols: Disposal Procedures

Below are step-by-step methodologies for the disposal of FAK inhibitor 2 in various forms.
These protocols are based on general laboratory chemical waste management guidelines.[5][6]

[7]
1. Disposal of Unused or Expired Solid FAK Inhibitor 2

o Step 1: Container Preparation. Place the original vial or a securely sealed and compatible
container holding the solid FAK inhibitor 2 into a larger, designated chemical waste
container.

o Step 2: Labeling. Ensure the waste container is clearly labeled with "Chemical Waste," the
name "FAK inhibitor 2," and its CAS number.

o Step 3: Segregation. Store this waste container separately from incompatible materials such
as strong acids, bases, and oxidizing agents.[1]

e Step 4: EHS Collection. Arrange for pickup and disposal through your institution's EHS-
approved hazardous waste contractor.[5]
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. Disposal of FAK Inhibitor 2 Solutions

Step 1: Waste Collection. Collect all solutions containing FAK inhibitor 2 (e.g., from cell
culture media or as a stock solution) in a dedicated, leak-proof, and compatible liquid waste
container. Do not pour solutions down the drain.[6]

Step 2: Labeling. Label the liquid waste container with the names and approximate
concentrations of all chemical constituents, including FAK inhibitor 2 and the solvent(s)
used.

Step 3: Storage. Keep the waste container sealed when not in use and store itin a
designated satellite accumulation area.[5][6]

Step 4: EHS Collection. When the container is full or ready for disposal, arrange for pickup
by your institution's chemical waste management service.

. Disposal of Contaminated Laboratory Materials
Step 1: Segregation of Waste.

o Sharps: Needles, syringes, and other contaminated sharps must be placed in a
designated, puncture-resistant sharps container.[7][8]

o Non-Sharps Solid Waste: Gloves, pipette tips, tubes, and other contaminated labware
should be collected in a durable, lined container designated for solid chemical waste.[9]

Step 2: Labeling. Label the solid waste container clearly, indicating that it contains materials
contaminated with FAK inhibitor 2.

Step 3: EHS Collection. Dispose of these containers through your institution's hazardous or
chemical waste stream.

. Spill Cleanup and Disposal

Step 1: Personal Protective Equipment. Before cleaning a spill, ensure you are wearing
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[1]
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e Step 2: Containment and Absorption. For liquid spills, cover the spill with a finely-powdered,
liquid-binding absorbent material.[1] For solid spills, carefully sweep up the material to avoid
generating dust.[10]

o Step 3: Decontamination. Decontaminate the spill surface by scrubbing with alcohol.[1]

o Step 4: Waste Collection. Collect all cleanup materials (absorbent, contaminated gloves,
etc.) in a sealed bag or container.

» Step 5: Disposal. Label the container as "Spill Debris containing FAK inhibitor 2" and
dispose of it through the chemical waste stream.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of FAK inhibitor 2
and associated materials.
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Caption: Disposal workflow for FAK inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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